Cas no 66835-73-2 (VAL-ALA-PRO-GLY ACETATE SALT)

VAL-ALA-PRO-GLY ACETATE SALT structure
VAL-ALA-PRO-GLY ACETATE SALT structure
Product Name:VAL-ALA-PRO-GLY ACETATE SALT
CAS No:66835-73-2
MF:C15H26N4O5
MW:342.390743732452
CID:826497
PubChem ID:6455376
Update Time:2025-04-19

VAL-ALA-PRO-GLY ACETATE SALT Chemical and Physical Properties

Names and Identifiers

    • VAL-ALA-PRO-GLY ACETATE SALT
    • 2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
    • Glycine, N-(1-(N-L-valyl-L-alanyl)-L-prolyl)-
    • L-valyl-L-alanyl-L-prolylglycine
    • Val-ala-pro-gly
    • Valyl-alanyl-prolyl-glycine
    • VAPG
    • DTXSID70216959
    • 66835-73-2
    • Inchi: 1S/C15H26N4O5/c1-8(2)12(16)14(23)18-9(3)15(24)19-6-4-5-10(19)13(22)17-7-11(20)21/h8-10,12H,4-7,16H2,1-3H3,(H,17,22)(H,18,23)(H,20,21)/t9-,10-,12-/m0/s1
    • InChI Key: PPINMSZPTPRQQB-NHCYSSNCSA-N
    • SMILES: O=C([C@H](C)NC([C@H](C(C)C)N)=O)N1CCC[C@H]1C(NCC(=O)O)=O

Computed Properties

  • Exact Mass: 342.19048
  • Monoisotopic Mass: 342.19031994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 141.83

VAL-ALA-PRO-GLY ACETATE SALT Security Information

  • WGK Germany:3
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